Cas no 27026-93-3 (polyisocyanurate)

polyisocyanurate structure
polyisocyanurate structure
Product Name:polyisocyanurate
CAS No:27026-93-3
MF:C3H3N3O3
MW:129.074219942093
CID:250600
Update Time:2024-01-26

polyisocyanurate Chemical and Physical Properties

Names and Identifiers

    • polyisocyanurate
    • isocyanurate homopolymer
    • Inchi: 1S/C3H3N3O3/c7-1-4-2(8)6-3(9)5-1/h(H3,4,5,6,7,8,9)
    • InChI Key: ZFSLODLOARCGLH-UHFFFAOYSA-N
    • SMILES: O=C1NC(=O)NC(=O)N1

Computed Properties

  • Exact Mass: 129.017441
  • Monoisotopic Mass: 129.017441
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: -1.2
  • Topological Polar Surface Area: 87.3

Experimental Properties

  • Density: 1.535
  • Melting Point: 360 deg C
  • Boiling Point: 793.4°Cat760mmHg
  • Flash Point: 433.6°C
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